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Compound of Interest

Compound Name: Disperse Yellow 232

Cat. No.: B1202917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of Disperse
Yellow 232 in Bioconjugation
Disperse Yellow 232 is a fluorescent molecule belonging to the coumarin family of dyes, with

the chemical structure 3-(5-chloro-2-benzoxazolyl)-7-(diethylamino)-2H-1-benzopyran-2-one[1]

[2][3][4]. Traditionally used in the textile and plastics industries for its vibrant yellow color and

good stability[1], its inherent fluorescence (with reported excitation and emission maxima

around 452 nm and 484 nm, respectively) suggests its potential as a valuable tool in biological

research[5]. The coumarin scaffold is a well-established fluorophore in bioimaging and

diagnostics[6]. This document provides a comprehensive guide to utilizing Disperse Yellow
232 for labeling proteins and other biomolecules, transforming it from an industrial dye into a

sophisticated research reagent.

To enable the covalent attachment of Disperse Yellow 232 to biomolecules, it must first be

chemically modified to incorporate a reactive functional group. This guide will focus on the most

robust and widely used bioconjugation chemistry: the reaction of an N-hydroxysuccinimide

(NHS) ester with primary amines[7][8]. We will therefore describe the use of a hypothetical,

amine-reactive derivative, "Disperse Yellow 232-NHS ester". This derivative allows for the
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stable covalent labeling of proteins, primarily on the ε-amino groups of lysine residues and the

N-terminus, forming a stable amide bond[8][9].

These application notes will provide detailed protocols for protein labeling with this

conceptualized Disperse Yellow 232-NHS ester, purification of the resulting conjugate, and

thorough characterization to ensure the quality and reproducibility of your experiments.

Part 1: The Principle of Amine-Reactive Labeling
The core of the methodology described herein is the nucleophilic acyl substitution reaction

between the amine-reactive Disperse Yellow 232-NHS ester and primary amines on a protein

or other biomolecule[8]. This reaction is highly efficient and specific for primary amines under

mild basic conditions (pH 7.2-9.0)[7][10]. At this pH, the primary amino groups are sufficiently

deprotonated to act as effective nucleophiles, attacking the carbonyl carbon of the NHS ester.

This results in the formation of a stable amide bond and the release of N-hydroxysuccinimide

(NHS) as a byproduct[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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